N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[(4-methoxyphenyl)carbamothioyl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C16H15N3O4S/c1-10-13(4-3-5-14(10)19(21)22)15(20)18-16(24)17-11-6-8-12(23-2)9-7-11/h3-9H,1-2H3,(H2,17,18,20,24)
• InChI Key: GRRHIRIAIOKZEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC(=S)NC2=CC=C(C=C2)OC
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide, also known as MNBA, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. MNBA belongs to the family of benzamide derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide is not fully understood, but it has been suggested that N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide may act by inhibiting the activity of enzymes involved in the growth and proliferation of cancer cells, as well as the production of pro-inflammatory cytokines. N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide has also been shown to modulate the activity of certain receptors in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth, anti-inflammatory effects, and neuroprotective effects. N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide has been shown to modulate the activity of certain enzymes and receptors, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide has several advantages for lab experiments, including its relatively simple synthesis method and its potential therapeutic applications in various diseases. However, N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide also has limitations, including its limited solubility in water and its potential toxicity at high doses.

Future Directions

For the study of N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide include further exploration of its mechanism of action, optimization of its synthesis method, and evaluation of its potential therapeutic applications.

Synthesis Methods

N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide has been synthesized using various methods, including the reaction of 4-methoxyaniline with carbon disulfide and 2-methyl-3-nitrobenzoyl chloride in the presence of a base. Another method involves the reaction of 4-methoxyaniline with thiophosgene and 2-methyl-3-nitrobenzoic acid in the presence of a base. Both methods produce N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide as a yellow crystalline solid with a melting point of 212-214°C.

Scientific Research Applications

N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested that N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide may act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines. N-{[(4-methoxyphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.